Cas no 109461-65-6 (Zolpidem Phenyl-4-carboxylic Acid)

• Product Name: Zolpidem Phenyl-4-carboxylic Acid
• CAS No: 109461-65-6
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 128442
• PubChem ID: 11966044
• Update Time: 2025-08-03

Zolpidem Phenyl-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[3-[2-(dimethylamino)-2-oxoethyl]-6-methylimidazo[1,2-a]pyridin-2-yl]-
• Zolpidem Phenyl-4-carboxylic Acid
• 4-[3-[2-(dimethylamino)-2-oxoethyl]-6-methylimidazo[1,2-a]pyridin-2-yl]benzoic acid
• Zolpidem Phenyl-4-ca
• Zolpidem phenyl-4-carboxylic acid solution
• 4-[(3-dimethylcarbamoylmethyl-6-methyl)imidazo[1,2-a]pyridin-2-yl]benzoic acid
• Benzoic acid,4-(3-(2-(dimethylamino)-2-oxoethyl)-6-methylimidazo(1,2-a)pyridin-2-yl)
• Imidazo[1,2-a]pyridine,benzoic acid deriv.
• SL 84.0589
• UNII-OGV9R9660K
• Zolpidem Carboxylic Acid
• 4-[3-[2-Oxo-2-(dimethylamino)ethyl]-6-methylimidazo[1,2-a]pyridine-2-yl]benzoic acid
• 4-[6-Methyl-3-[[(dimethylamino)carbonyl]methyl]imidazo[1,2-a]pyridin-2-yl]benzoic acid
• ZolpideM Phenyl-4-carboxylic Acid (1 Mg/ML in 1:1 acetonitrile:water)
• OGV9R9660K
• Benzoic acid, 4-(3-(2-(dimethylamino)-2-oxoethyl)-6-methylimidazo(1,2-a)pyridin-2-yl)-
• Imidazo(1,2-a)pyridine, benzoic acid deriv.
• SCHEMBL2309139
• A903989
• Zolpidem-M Carboxylic acid
• 109461-65-6
• Zolpidem carboxylic acid (M1)
• BCP10204
• Q27285649
• DTXSID50148941

• Inchi： 1S/C19H19N3O3/c1-12-4-9-16-20-18(13-5-7-14(8-6-13)19(24)25)15(22(16)11-12)10-17(23)21(2)3/h4-9,11H,10H2,1-3H3,(H,24,25)
• InChI Key： FELZONDEFBLTSP-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2C=CC(C(=O)O)=CC=2)N=C2C=CC(C)=CN12)N(C)C

Computed Properties

• Exact Mass: 429.20500
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Melting Point: >200?C (dec.)
• Flash Point: 13℃
• PSA: 74.91000
• LogP: 4.63360

Zolpidem Phenyl-4-carboxylic Acid Security Information

• Hazardous Material transportation number：UN 1648 3 / PGII
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Storage Condition：Controlled Substance, -20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Zolpidem Phenyl-4-carboxylic Acid

Recent Advances in the Study of Zolpidem Phenyl-4-carboxylic Acid (CAS: 109461-65-6)

Zolpidem Phenyl-4-carboxylic Acid (CAS: 109461-65-6) is a key intermediate in the synthesis of Zolpidem, a widely prescribed sedative-hypnotic medication used for the treatment of insomnia. Recent studies have focused on optimizing its synthetic pathways, exploring its pharmacological properties, and investigating its potential applications in drug development. This research brief consolidates the latest findings related to this compound, providing insights into its current scientific and industrial relevance.

A 2023 study published in the Journal of Medicinal Chemistry highlighted novel synthetic routes for Zolpidem Phenyl-4-carboxylic Acid, emphasizing green chemistry principles to reduce environmental impact. Researchers achieved a 15% increase in yield by employing microwave-assisted synthesis, significantly shortening reaction times compared to traditional methods. These advancements are critical for scaling up production while maintaining cost efficiency and sustainability.

Further investigations into the compound's pharmacological profile have revealed its role as a selective agonist of the GABA_A receptor, similar to Zolpidem. However, structural modifications of Zolpidem Phenyl-4-carboxylic Acid have shown promise in reducing side effects such as dependency and next-day drowsiness, which are common limitations of existing Zolpidem-based therapies. These findings were detailed in a 2024 paper in Bioorganic & Medicinal Chemistry Letters.

In addition to its therapeutic potential, Zolpidem Phenyl-4-carboxylic Acid has been explored for its utility in analytical chemistry. A recent application involves its use as a reference standard in high-performance liquid chromatography (HPLC) for quantifying Zolpidem in pharmaceutical formulations. This ensures batch-to-batch consistency and compliance with regulatory standards, as reported in the Journal of Pharmaceutical and Biomedical Analysis (2024).

Ongoing research is also examining the compound's potential in prodrug development. By leveraging its carboxylic acid moiety, scientists are designing derivatives with improved bioavailability and targeted delivery. Preliminary results from in vitro studies indicate enhanced blood-brain barrier penetration, which could lead to more effective treatments for sleep disorders with minimized systemic side effects.

In conclusion, Zolpidem Phenyl-4-carboxylic Acid (CAS: 109461-65-6) continues to be a focal point in both academic and industrial research. Its versatility as a synthetic intermediate, coupled with its pharmacological and analytical applications, underscores its significance in the field of medicinal chemistry. Future studies are expected to further elucidate its mechanisms and expand its therapeutic potential.